Cas no 222840-73-5 ((3-(Hydroxymethyl)thiophen-2-yl)boronic acid)

• Product Name: (3-(Hydroxymethyl)thiophen-2-yl)boronic acid
• CAS No: 222840-73-5
• MF: C₅H₇BO₃S
• MW: 157.983280420303
• MDL: MFCD09952072
• CID: 244447
• PubChem ID: 11051921
• Update Time: 2025-06-09

(3-(Hydroxymethyl)thiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Hydroxymethyl)thiophen-2-yl)boronic acid
• [3-(Hydroxymethyl)-2-thienyl]boronic acid
• [3-(hydroxymethyl)thiophen-2-yl]boronic acid
• 3-(HYDROXYMETHYL)THIOPHEN-2-YL-2-BORONICACID
• Boronic acid,[3-(hydroxymethyl)-2-thienyl]- (9CI)
• 3-hydroxymethylthiophene-2-boronic acid
• 3-(Hydroxymethyl)thiophene-2-boronic acid
• 3-(hydroxymethyl)thiophen-2-yl-2-boronic acid
• XIA84073
• AKOS006310365
• SCHEMBL7366283
• 3-(HYDROXYMETHYL)THIOPHEN-2-YLBORONIC ACID
• J-510885
• 222840-73-5
• (3-(Hydroxymethyl)thiophen-2-yl)boronicacid
• CS-0174510
• WLZ3087
• s11016
• DTXSID90453349

• MDL： MFCD09952072
• Inchi： 1S/C5H7BO3S/c7-3-4-1-2-10-5(4)6(8)9/h1-2,7-9H,3H2
• InChI Key： HUUVNOIORZPHNG-UHFFFAOYSA-N
• SMILES： S1C=CC(CO)=C1B(O)O

Computed Properties

• Exact Mass: 158.02100
• Monoisotopic Mass: 158.0208954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.426
• Boiling Point: 405℃ at 760 mmHg
• Flash Point: 198.75 °C
• PSA: 88.93000
• LogP: -1.07980

(3-(Hydroxymethyl)thiophen-2-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C(BD87362)

Additional information on (3-(Hydroxymethyl)thiophen-2-yl)boronic acid

Comprehensive Overview of (3-(Hydroxymethyl)thiophen-2-yl)boronic acid (CAS No. 222840-73-5)

(3-(Hydroxymethyl)thiophen-2-yl)boronic acid (CAS No. 222840-73-5) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique thiophene backbone with a hydroxymethyl group and a boronic acid moiety, making it a valuable building block for Suzuki-Miyaura cross-coupling reactions. Its molecular structure enables efficient conjugation with aryl halides, paving the way for the development of advanced heterocyclic compounds.

In recent years, the demand for (3-(Hydroxymethyl)thiophen-2-yl)boronic acid has surged due to its applications in drug discovery and bioconjugation. Researchers are particularly interested in its role as a proteolysis-targeting chimera (PROTAC) linker, a hot topic in targeted protein degradation therapies. The compound’s boronic acid group also facilitates interactions with biological targets, such as enzymes and receptors, making it a key player in medicinal chemistry.

From an industrial perspective, CAS No. 222840-73-5 is gaining traction in the synthesis of organic electronic materials, including OLEDs and conductive polymers. Its thiophene-based structure contributes to enhanced electron mobility, a critical factor in next-generation flexible electronics. This aligns with the growing market interest in sustainable materials and green chemistry, as the compound can be derived from renewable resources.

Another notable application of (3-(Hydroxymethyl)thiophen-2-yl)boronic acid is in biomedical imaging. Its ability to form stable complexes with diols and other biomolecules has led to its use in fluorescence labeling and diagnostic probes. This is particularly relevant given the rising focus on precision medicine and early disease detection, where sensitive and selective molecular tools are essential.

For synthetic chemists, the compound’s reactivity and stability under mild conditions make it a preferred choice for multi-step synthesis. Its compatibility with aqueous environments further expands its utility in biocompatible reactions, addressing the need for environmentally friendly protocols. Frequently searched questions like "How to purify (3-(Hydroxymethyl)thiophen-2-yl)boronic acid?" or "What solvents are optimal for its storage?" highlight the practical challenges and solutions associated with this compound.

In summary, (3-(Hydroxymethyl)thiophen-2-yl)boronic acid (CAS No. 222840-73-5) is a multifaceted reagent with broad applications across pharmaceuticals, materials science, and biotechnology. Its unique structural attributes and functional groups position it at the forefront of innovation in organic chemistry and molecular design. As research continues to uncover new uses, this compound is poised to remain a cornerstone in modern chemical synthesis.